methyl 3-[(ethoxycarbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate

• IUPAC Name: methyl 3-(ethoxycarbonylamino)thieno[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C12H12N2O4S/c1-3-18-12(16)14-8-7-5-4-6-13-10(7)19-9(8)11(15)17-2/h4-6H,3H2,1-2H3,(H,14,16)
• InChI Key: RLAOIISPDGNQRA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=C(SC2=C1C=CC=N2)C(=O)OC
• Molecular Formula: C12H12N2O4S
• Molecular Weight: 280.30 g/mol

Description

Methyl 3-[(ethoxycarbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate is a chemical compound that has recently gained attention in scientific research. It is a thienopyridine derivative that has shown potential in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. In

Scientific Research Applications

Methyl 3-[(ethoxycarbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate has shown potential in various fields of scientific research. In medicinal chemistry, it has been studied as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases. In biochemistry, it has been used as a tool for the study of protein-ligand interactions and enzyme inhibition. In pharmacology, it has been studied for its effects on various physiological systems, including the nervous system and the cardiovascular system.

Mechanism of Action

The mechanism of action of methyl 3-[(ethoxycarbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate is not fully understood. However, it is believed to act as an inhibitor of certain enzymes and receptors in the body. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine in the brain. It has also been shown to bind to the adenosine A2A receptor, a G protein-coupled receptor that is involved in various physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. It has also been shown to bind to various receptors, including the adenosine A2A receptor and the dopamine D2 receptor. In vivo studies have shown that it can improve cognitive function in animal models of Alzheimer's disease and enhance cardiovascular function in animal models of heart failure.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 3-[(ethoxycarbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate in lab experiments is its high potency and selectivity. It has been shown to have a high affinity for certain enzymes and receptors, making it a useful tool for studying their function. However, one limitation of using this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are many potential future directions for research on methyl 3-[(ethoxycarbonyl)amino]thieno[2,3-b]pyridine-2-carboxylate. One direction is to further explore its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases. Another direction is to investigate its effects on other physiological systems, such as the immune system and the endocrine system. Additionally, future research could focus on developing new synthesis methods for this compound that improve its solubility and yield.